Cas no 1006442-39-2 (2-(5-methyl-3-nitro-1H-pyrazol-1-yl)methanesulfonylacetic acid)

2-(5-Methyl-3-nitro-1H-pyrazol-1-yl)methanesulfonylacetic acid is a specialized sulfonylacetic acid derivative featuring a substituted pyrazole moiety. Its structural combination of a nitro group and a methanesulfonylacetic acid chain imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly as an intermediate for heterocyclic compound synthesis. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups on the pyrazole ring enhances its versatility in nucleophilic or electrophilic reactions. This compound is particularly useful in pharmaceutical and agrochemical research, where its functional groups allow for further derivatization. Its stability under standard conditions and compatibility with common solvents facilitate handling in laboratory settings.

2-(5-methyl-3-nitro-1H-pyrazol-1-yl)methanesulfonylacetic acid structure

1006442-39-2 structure

Product Name:2-(5-methyl-3-nitro-1H-pyrazol-1-yl)methanesulfonylacetic acid

CAS No:1006442-39-2

MF:C₇H₉N₃O₆S

MW:263.227860212326

MDL:MFCD08558201

CID:3060120

PubChem ID:19616596

Update Time:2025-05-22

2-(5-methyl-3-nitro-1H-pyrazol-1-yl)methanesulfonylacetic acid Chemical and Physical Properties

Names and Identifiers

- (5-Methyl-3-nitro-pyrazol-1-ylmethanesulfonyl)-acetic acid
- ([(5-Methyl-3-nitro-1H-pyrazol-1-yl)methyl]sulfonyl)acetic acid
- 2-(5-methyl-3-nitro-1H-pyrazol-1-yl)methanesulfonylacetic acid
- 2-(((5-Methyl-3-nitro-1H-pyrazol-1-yl)methyl)sulfonyl)acetic acid
- AKOS000313565
- AKOS015922174
- 2-(((5-Methyl-3-nitro-1H-pyrazol-1-yl)methyl)sulfonyl)aceticacid
- {[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]sulfonyl}acetic acid
- BBL040591
- (5-METHYL-3-NITROPYRAZOL-1-YL)METHANESULFONYLACETIC ACID
- CS-0280743
- 2-[(5-methyl-3-nitropyrazol-1-yl)methylsulfonyl]acetic acid
- 1006442-39-2
- 2-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid
- 2-{[(5-METHYL-3-NITRO-1H-PYRAZOL-1-YL)METHYL]SULFONYL}ACETIC ACID
- MFCD08558201
- EN300-92830
- STK350741
- MDL： MFCD08558201
- Inchi： 1S/C7H9N3O6S/c1-5-2-6(10(13)14)8-9(5)4-17(15,16)3-7(11)12/h2H,3-4H2,1H3,(H,11,12)
- InChI Key： DJRNXHKSBGDQPE-UHFFFAOYSA-N
- SMILES： S(CC(=O)O)(CN1C(C)=CC([N+](=O)[O-])=N1)(=O)=O

Computed Properties

Exact Mass: 263.02120619Da
Monoisotopic Mass: 263.02120619Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 410
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 143Å²

2-(5-methyl-3-nitro-1H-pyrazol-1-yl)methanesulfonylacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-92830-0.05g	2-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid	1006442-39-2		0.05g	$168.0	2023-09-01
Enamine	EN300-92830-0.1g	2-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid	1006442-39-2		0.1g	$252.0	2023-09-01
Enamine	EN300-92830-0.25g	2-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid	1006442-39-2		0.25g	$361.0	2023-09-01
Enamine	EN300-92830-0.5g	2-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid	1006442-39-2		0.5g	$569.0	2023-09-01
Enamine	EN300-92830-1.0g	2-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid	1006442-39-2		1.0g	$727.0	2023-02-11
Enamine	EN300-92830-2.5g	2-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid	1006442-39-2		2.5g	$1428.0	2023-09-01
Enamine	EN300-92830-5.0g	2-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid	1006442-39-2		5.0g	$2110.0	2023-02-11
Enamine	EN300-92830-10.0g	2-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid	1006442-39-2		10.0g	$3130.0	2023-02-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1351413-50mg	2-(((5-Methyl-3-nitro-1h-pyrazol-1-yl)methyl)sulfonyl)acetic acid	1006442-39-2	97%	50mg	￥4536	2023-04-17
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